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Compound of Interest

Compound Name: Anastrozole-d12

Cat. No.: B562381 Get Quote

Anastrozole-d12 is the deuterated analog of Anastrozole, a potent and selective non-steroidal

aromatase inhibitor. Its primary application in a research setting is as an internal standard for

the quantification of Anastrozole in various biological matrices using mass spectrometry-based

methods. This guide provides an in-depth overview of its safety data, handling precautions, and

relevant technical information for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Anastrozole-d12 shares a similar chemical structure with Anastrozole, with the key difference

being the substitution of twelve hydrogen atoms with deuterium. This isotopic labeling makes it

an ideal internal standard for analytical applications.
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Property Value Source(s)

Chemical Name

2-[3-(2-cyano-1,1,1,3,3,3-

hexadeuteriopropan-2-yl)-5-

(1,2,4-triazol-1-

ylmethyl)phenyl]-3,3,3-

trideuterio-2-

(trideuteriomethyl)propanenitril

e

[1]

Synonyms
Anastrol-d12, Arimidex-d12,

ZD1033-d12
[2]

CAS Number 120512-32-5 [3]

Molecular Formula C₁₇H₇D₁₂N₅ [3]

Molecular Weight 305.45 g/mol [2]

Appearance Pale Yellow Solid [2]

Melting Point 83-85 °C [2]

Purity ≥98%; ≥99% atom D [2]

Solubility

Soluble in Chloroform

(Slightly), Ethyl Acetate,

Methanol (Slightly). The non-

deuterated form is soluble in

Ethanol (20 mg/ml), DMSO (13

mg/ml), and

Dimethylformamide (14

mg/ml).

[2][4][5]

Storage Store at -20°C. [2]

Safety and Hazard Information
The safety profile of Anastrozole-d12 is considered to be very similar to that of Anastrozole. It

is classified as hazardous under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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GHS Classification
Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Reproductive Toxicity (Category 1A) H360: May damage fertility or the unborn child

Precautionary Measures and Handling
Proper handling of Anastrozole-d12 is crucial to ensure the safety of laboratory personnel.

The following precautions should be strictly adhered to:

Precautionary Code Statement

P201 Obtain special instructions before use.

P202
Do not handle until all safety precautions have

been read and understood.

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P308 + P313
IF exposed or concerned: Get medical

advice/attention.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.
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Lab Coat: A lab coat or other protective clothing is required.

Eye Protection: Safety glasses or goggles are mandatory.

Respiratory Protection: If working with the solid form and there is a risk of dust generation, a

respirator may be necessary.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

Toxicological Information
Detailed toxicological studies specifically on Anastrozole-d12 are limited. The data presented

here is largely based on the parent compound, Anastrozole, and is expected to be comparable.

Metric Value Species Route Source(s)

LD50 (Acute Oral

Toxicity)
> 100 mg/kg Rodents Oral [6]

LD50 (Acute

Intraperitoneal

Toxicity)

> 50 mg/kg Rodents Intraperitoneal [6]

LD50 (Acute Oral

Toxicity)
> 45 mg/kg Dog Oral [6]

Health Effects:

Ingestion: Harmful if swallowed.

Inhalation: May be harmful if inhaled. Avoid breathing dust.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Reproductive Hazard: May damage fertility or the unborn child.
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Mechanism of Action: Aromatase Inhibition
Anastrozole is a potent and highly selective non-steroidal inhibitor of aromatase (cytochrome

P450 19A1), the enzyme responsible for the final step in the biosynthesis of estrogens from

androgens in peripheral tissues.[7] By competitively binding to the heme iron of the aromatase

enzyme, Anastrozole blocks the conversion of androstenedione and testosterone to estrone

and estradiol, respectively.[7] This leads to a significant reduction in circulating estrogen levels.
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Anastrozole's inhibitory effect on the estrogen synthesis pathway.

Experimental Protocol: Quantification of
Anastrozole using Anastrozole-d12 by LC-MS/MS
Anastrozole-d12 is primarily used as an internal standard for the accurate quantification of

Anastrozole in biological samples. The following is a general workflow for such an analysis.
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General workflow for quantifying Anastrozole using Anastrozole-d12.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b562381?utm_src=pdf-body-img
https://www.benchchem.com/product/b562381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodology
A detailed protocol for the quantification of Anastrozole in human plasma using an internal

standard is described below. This method can be adapted for other biological matrices.

Sample Preparation:

To 200 µL of human plasma, add the internal standard (Anastrozole-d12).

Perform a liquid-liquid extraction with a mixture of diethyl ether and dichloromethane

(70:30, v/v).[8]

Vortex and centrifuge the samples.

Transfer the organic layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 200 µL of the mobile phase (e.g., acetonitrile:water 50:50, v/v).

[8]

LC-MS/MS Conditions:

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UHPLC) system.

Column: A reverse-phase column, such as a Genesis C18, 4 µm, 100 mm x 2.1 mm i.d.[8]

Mobile Phase: An isocratic or gradient elution with a suitable mobile phase, for example, a

mixture of acetonitrile and water with additives like formic acid or ammonium acetate.

Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray

ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.
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Detection Mode: Multiple Reaction Monitoring (MRM) in positive ion mode. The specific

precursor-to-product ion transitions for both Anastrozole and Anastrozole-d12 should be

optimized for the instrument being used.

Data Analysis:

Generate a calibration curve by plotting the peak area ratio of Anastrozole to

Anastrozole-d12 against the concentration of the calibration standards.

Determine the concentration of Anastrozole in the unknown samples by interpolating their

peak area ratios from the calibration curve.

First Aid Measures
In case of exposure to Anastrozole-d12, the following first aid measures should be taken:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at -20°C

for long-term stability.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This material should be handled as hazardous waste.

This technical guide is intended to provide essential information for the safe handling and use

of Anastrozole-d12 in a research environment. It is not exhaustive, and users should always
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refer to the complete Safety Data Sheet (SDS) provided by the supplier and follow all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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